Cas no 898416-79-0 (N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-N'-(3-methylphenyl)ethanediamide)
N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-N'-(3-methylphenyl)ethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-(3,4-dihydro-1H-isoquinolin-2-yl)-2-(furan-2-yl)ethyl]-N'-(3-methylphenyl)oxamide
- N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-N'-(3-methylphenyl)ethanediamide
-
- Inchi: 1S/C24H25N3O3/c1-17-6-4-9-20(14-17)26-24(29)23(28)25-15-21(22-10-5-13-30-22)27-12-11-18-7-2-3-8-19(18)16-27/h2-10,13-14,21H,11-12,15-16H2,1H3,(H,25,28)(H,26,29)
- InChI Key: RAGJGWAXYSPOSM-UHFFFAOYSA-N
- SMILES: C(NCC(N1CCC2=C(C1)C=CC=C2)C1=CC=CO1)(=O)C(NC1=CC=CC(C)=C1)=O
N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-N'-(3-methylphenyl)ethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2660-0132-2μmol |
N-[2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-N'-(3-methylphenyl)ethanediamide |
898416-79-0 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2660-0132-5μmol |
N-[2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-N'-(3-methylphenyl)ethanediamide |
898416-79-0 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2660-0132-10μmol |
N-[2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-N'-(3-methylphenyl)ethanediamide |
898416-79-0 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2660-0132-20μmol |
N-[2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-N'-(3-methylphenyl)ethanediamide |
898416-79-0 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2660-0132-1mg |
N-[2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-N'-(3-methylphenyl)ethanediamide |
898416-79-0 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2660-0132-2mg |
N-[2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-N'-(3-methylphenyl)ethanediamide |
898416-79-0 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2660-0132-3mg |
N-[2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-N'-(3-methylphenyl)ethanediamide |
898416-79-0 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2660-0132-4mg |
N-[2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-N'-(3-methylphenyl)ethanediamide |
898416-79-0 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2660-0132-5mg |
N-[2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-N'-(3-methylphenyl)ethanediamide |
898416-79-0 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2660-0132-10mg |
N-[2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]-N'-(3-methylphenyl)ethanediamide |
898416-79-0 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-N'-(3-methylphenyl)ethanediamide Related Literature
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-N'-(3-methylphenyl)ethanediamide
N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-N'-(3-methylphenyl)ethanediamide: A Comprehensive Overview
The compound with CAS No. 898416-79-0, known as N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-N'-(3-methylphenyl)ethanediamide, is a complex organic molecule that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound is notable for its intricate structure and potential applications in drug development. The molecule consists of several key functional groups, including a furan ring, a tetrahydroisoquinoline moiety, and an ethanediamide group, which contribute to its unique chemical properties.
Recent studies have highlighted the importance of this compound in the context of its biological activity. Researchers have explored its potential as a modulator of various cellular pathways, particularly those involved in neurodegenerative diseases and cancer. The presence of the furan ring is believed to enhance the molecule's ability to interact with specific receptors, making it a promising candidate for drug design.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The incorporation of the tetrahydroisoquinoline group is particularly challenging due to its sensitivity to oxidation and other side reactions. However, advancements in catalytic methods and protecting group strategies have significantly improved the synthesis process.
In terms of biological activity, this compound has shown remarkable selectivity towards certain enzymes and receptors. For instance, studies have demonstrated its ability to inhibit the activity of specific kinases involved in cell proliferation and survival pathways. This selectivity is attributed to the spatial arrangement of the functional groups within the molecule, which allows for precise interactions with target proteins.
The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding modes with various therapeutic targets, providing insights into its mechanism of action. These findings have paved the way for further experimental validation and optimization of the compound's pharmacokinetic properties.
Moreover, recent research has focused on modifying the substituents on the furan and tetrahydroisoquinoline moieties to improve bioavailability and reduce off-target effects. Such modifications are critical for translating laboratory findings into clinically relevant drugs.
In conclusion, N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-N'-(3-methylphenyl)ethanediamide represents a significant advancement in medicinal chemistry. Its unique structure and promising biological activity make it a valuable tool for exploring novel therapeutic strategies against various diseases.
898416-79-0 (N-2-(furan-2-yl)-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl-N'-(3-methylphenyl)ethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)